Cas no 2138213-86-0 (2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride)

• Product Name: 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride
• CAS No: 2138213-86-0
• MF: C₆H₇ClN₂O₃
• MW: 190.58438038826
• CID: 4640906
• Update Time: 2025-10-18

2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride
• 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride

• Inchi： 1S/C6H6N2O3.ClH/c1-3-7-4(6(10)11)2-5(9)8-3;/h2H,1H3,(H,10,11)(H,7,8,9);1H
• InChI Key： RAWWQSMKDHOSMW-UHFFFAOYSA-N
• SMILES： C(C1NC(C)=NC(=O)C=1)(=O)O.Cl

Additional information on 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride

Comprehensive Overview of 2-Methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic Acid Hydrochloride (CAS No. 2138213-86-0)

2-Methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride (CAS No. 2138213-86-0) is a chemically synthesized derivative of pyrimidine, a heterocyclic aromatic organic compound. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and medicinal chemistry. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental and industrial applications.

The molecular structure of 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride features a pyrimidine ring substituted with a methyl group at the 2-position and a carboxylic acid at the 4-position. The 6-oxo moiety indicates the presence of a ketone functional group, which is critical for its reactivity and interaction with biological targets. Researchers are particularly interested in this compound due to its resemblance to nucleobases, which are fundamental building blocks of DNA and RNA.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in the development of antiviral, anticancer, and anti-inflammatory agents. 2-Methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride is no exception, as it serves as a key intermediate in the synthesis of more complex molecules. Its CAS No. 2138213-86-0 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring how pyrimidine-based compounds can be engineered to improve drug efficacy and reduce side effects. The hydrochloride form of this compound is particularly advantageous because it ensures better bioavailability, a critical factor in drug formulation.

Another area of interest is the compound's role in enzyme inhibition studies. Enzymes such as dihydroorotate dehydrogenase (DHODH) and thymidylate synthase are essential for nucleotide biosynthesis, and their inhibition can disrupt the growth of rapidly dividing cells. This mechanism is particularly relevant in the context of cancer research, where 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride could serve as a scaffold for designing novel inhibitors.

The compound's CAS No. 2138213-86-0 is also associated with its use in high-throughput screening (HTS) assays. Pharmaceutical companies and research institutions utilize HTS to identify potential drug candidates from vast libraries of compounds. The unique structural features of 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride make it a valuable candidate for such screenings, especially in projects focused on infectious diseases and metabolic disorders.

From a synthetic chemistry perspective, the preparation of 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride involves multi-step reactions, often starting from readily available precursors like malonic acid derivatives and urea. The hydrochloride salt is typically obtained by treating the free acid with hydrochloric acid, a process that ensures high purity and yield. Researchers are continually optimizing these synthetic routes to improve efficiency and scalability.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to prevent degradation. These precautions are standard for most organic compounds and are particularly important for maintaining the integrity of research samples.

In conclusion, 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid hydrochloride (CAS No. 2138213-86-0) is a versatile and valuable compound in modern chemistry and pharmacology. Its applications span from drug discovery to enzyme inhibition, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advancing therapeutic innovations.